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Compound of Interest

Compound Name: Fluorescein-maleimide

Cat. No.: B015326 Get Quote

Technical Support Center: Fluorescein-
Maleimide
This guide provides researchers, scientists, and drug development professionals with essential

information for handling and storing Fluorescein-maleimide stock solutions, alongside

troubleshooting advice for common experimental challenges.

Frequently Asked Questions (FAQs)
Q1: What is the primary application of Fluorescein-maleimide?

Fluorescein-maleimide is a thiol-reactive fluorescent probe widely used for labeling proteins,

peptides, and other biomolecules that contain free sulfhydryl groups (thiols), which are typically

found on cysteine residues.[1][2][3] The maleimide group specifically reacts with the sulfhydryl

group under mild conditions (pH 6.5-7.5) to form a stable, covalent thioether bond.[4][5] This

labeling allows for the visualization and tracking of molecules in various applications, including

fluorescence microscopy, flow cytometry, and immunoassays.[1][3]

Q2: How should I prepare a stock solution of Fluorescein-maleimide?

It is recommended to prepare a 10 mM stock solution by dissolving the Fluorescein-
maleimide powder in an anhydrous organic solvent such as dimethyl sulfoxide (DMSO) or

dimethylformamide (DMF).[1][5][6][7] Ensure the solvent is of high quality and free of moisture,
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as maleimide groups are moisture-sensitive.[4] The stock solution should be prepared

immediately before use whenever possible to ensure maximum reactivity.[4]

Q3: What are the recommended storage conditions for solid and stock solutions?

Proper storage is critical to maintaining the reactivity of Fluorescein-maleimide.

Form
Storage
Temperature

Conditions Shelf Life

Solid Powder -20°C to -80°C
Desiccated, protected

from light.[1][4][7]
≥ 4 years[5]

Stock Solution -20°C

Aliquoted in single-

use volumes,

protected from light

and moisture.[4][6][8]

Up to 1 month[8][9]

Stock Solution -80°C

Aliquoted in single-

use volumes,

protected from light

and moisture.[7][8]

Up to 6 months[8]

Important: Avoid repeated freeze-thaw cycles for stock solutions, as this can reduce the dye's

activity.[6][8]

Q4: What physicochemical properties are important to know?

Property Value

Molecular Weight ~427.4 g/mol [1][5]

Excitation Maximum (λex) ~492 - 498 nm[1][6]

Emission Maximum (λem) ~515 - 520 nm[1][2][10]

Molar Extinction Coefficient (ε) ≥80,000 cm⁻¹M⁻¹[1][4]

Solubility Soluble in DMSO and DMF.[1][5]
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Experimental Protocols
Protocol 1: Preparation of 10 mM Fluorescein-maleimide
Stock Solution in DMSO

Equilibrate the vial of solid Fluorescein-maleimide to room temperature before opening to

prevent moisture condensation.[4]

Add the appropriate volume of anhydrous DMSO to the vial to achieve a 10 mM

concentration.[6]

Mix thoroughly by vortexing or pipetting until the solid is completely dissolved.[6]

For immediate use, proceed to the labeling protocol. For storage, divide the solution into

single-use aliquots, protect from light, and store at -20°C or -80°C.[6][8]

Protocol 2: General Protein Labeling Workflow
Prepare the Protein: Dissolve the protein to be labeled in a suitable conjugation buffer (e.g.,

phosphate buffer, HEPES, Tris) at a pH of 6.5-7.5.[4][9] The buffer must be free of any

sulfhydryl-containing compounds.[4] Degas the buffer before use.[9]

Reduce Disulfide Bonds (Optional): If your protein of interest does not have accessible free

sulfhydryl groups, you may need to reduce existing disulfide bonds. This can be done by

incubating the protein with a reducing agent like DTT or TCEP.[4][6] Crucially, the reducing

agent must be completely removed via dialysis or a desalting column before adding the

Fluorescein-maleimide.[4][6]

Conjugation Reaction: Add a molar excess of the Fluorescein-maleimide stock solution to

the protein solution. A starting point of a 10- to 20-fold molar excess of dye to protein is often

recommended.[6][9]

Incubation: Allow the reaction to proceed for 2 hours at room temperature or overnight at

4°C, protected from light.[4]

Purification: Remove the unreacted, free dye from the labeled protein conjugate. Common

methods include size-exclusion chromatography (e.g., Sephadex G-25 column), dialysis, or

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b015326?utm_src=pdf-body
https://www.benchchem.com/product/b015326?utm_src=pdf-body
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/MAN0011714_Fluorescein5Maleimide_UG.pdf
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-fluorescein-5-maleimide-cas-75350-46-8-version-430c4a65b8.pdf
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-fluorescein-5-maleimide-cas-75350-46-8-version-430c4a65b8.pdf
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-fluorescein-5-maleimide-cas-75350-46-8-version-430c4a65b8.pdf
https://www.medchemexpress.com/Fluorescein-5-maleimide.html
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/MAN0011714_Fluorescein5Maleimide_UG.pdf
https://www.bio-techne.com/resources/protocols-troubleshooting/conjugation-protocol-thiol-reactive-maleimide-dyes
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/MAN0011714_Fluorescein5Maleimide_UG.pdf
https://www.bio-techne.com/resources/protocols-troubleshooting/conjugation-protocol-thiol-reactive-maleimide-dyes
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/MAN0011714_Fluorescein5Maleimide_UG.pdf
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-fluorescein-5-maleimide-cas-75350-46-8-version-430c4a65b8.pdf
https://www.benchchem.com/product/b015326?utm_src=pdf-body
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/MAN0011714_Fluorescein5Maleimide_UG.pdf
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-fluorescein-5-maleimide-cas-75350-46-8-version-430c4a65b8.pdf
https://www.benchchem.com/product/b015326?utm_src=pdf-body
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-fluorescein-5-maleimide-cas-75350-46-8-version-430c4a65b8.pdf
https://www.bio-techne.com/resources/protocols-troubleshooting/conjugation-protocol-thiol-reactive-maleimide-dyes
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/MAN0011714_Fluorescein5Maleimide_UG.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


specialized dye removal spin columns.[4][6][7][11]
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Preparation Phase

Reaction Phase

Purification Phase

Prepare Protein in
Thiol-Free Buffer (pH 6.5-7.5)

Add Molar Excess of Dye
Stock to Protein Solution

Prepare 10 mM Fluorescein-Maleimide
Stock Solution in Anhydrous DMSO

Optional: Reduce Protein
Disulfide Bonds (e.g., with TCEP)

Remove Reducing Agent
(e.g., Desalting Column)

Incubate (2h at RT or O/N at 4°C)
Protect from Light

Separate Labeled Protein
from Free Dye

Purified Fluorescein-Labeled
Protein Conjugate
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Start: Low or No Labeling

Is the Fluorescein-Maleimide
stock solution fresh?

Cause: Inactive Maleimide
Solution: Prepare a fresh stock solution from solid.
Avoid moisture and repeated freeze-thaw cycles.

No

Does your protein have
free sulfhydryl (-SH) groups?

Yes

Cause: No Reactive Sites
Solution: Reduce disulfide bonds with DTT or TCEP,

then remove the reducing agent before labeling.

No

Is the conjugation buffer pH
between 6.5 and 7.5?

Yes

Cause: Suboptimal pH
Solution: Adjust buffer pH. Reactivity decreases

significantly outside this range.

No

Does the buffer contain
any thiol compounds (e.g., DTT)?

Yes

Cause: Interfering Substances
Solution: Use a thiol-free buffer. Thiols in the buffer

will compete for reaction with the maleimide.

Yes

If issues persist,
consider optimizing the

molar ratio of dye to protein.

No

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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